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Compound of Interest

Compound Name: New Fuchsin

Cat. No.: B147725

For Researchers, Scientists, and Drug Development Professionals

New Fuchsin, also known as Basic Violet 2 or Magenta lll, is a synthetic triarylmethane dye
with significant applications in histology, microbiology, and analytical chemistry.[1][2] This guide
provides an in-depth overview of its chemical structure, physicochemical properties, and
detailed protocols for its principal applications in biological staining.

Chemical Structure and Identification

New Fuchsin is chemically identified as 4-[(4-amino-3-methylphenyl)-(4-imino-3-
methylcyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline hydrochloride.[3][4] It is one of the
four components of basic fuchsin and is distinguished by the presence of three methyl groups,
one on each of its three aromatic rings.[5]

The core structure consists of a central carbon atom bonded to three aminotolyl rings. This
cationic chromophore is responsible for its characteristic magenta color. The positive charge is
delocalized across the molecule through a conjugated Tt-system, enabling its function as a
potent staining agent.

Below is a two-dimensional representation of the New Fuchsin cation.

Figure 1. Chemical Structure of New Fuchsin Cation.

Physicochemical and Identification Data
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The key properties and identifiers of New Fuchsin are summarized in the table below for easy

reference.
Property Value Reference(s)
4-[(4-amino-3-methylphenyl)-
(4-imino-3-methylcyclohexa-
IUPAC Name _ _
2,5-dien-1-ylidene)methyl]-2-
methylaniline
Basic Violet 2, Magenta I, C.1.
Synonyms
42520
CAS Number 3248-91-7
Chemical Formula C22H24CINs
Molecular Weight 365.91 g/mol
Green to dark green crystalline
Appearance
powder
Melting Point 228 °C
Boiling Point >300 °C
Absorption Max (Amax) 548 - 558 nm (in 50% ethanol)
Solubility in Water ~10 g/L at 25 °C
Solubility in Ethanol 1.13%

Experimental Protocols and Methodologies

New Fuchsin is a critical reagent in several well-established staining protocols. Its ability to
impart a vibrant red/magenta color makes it invaluable for the differentiation and identification
of cellular structures and microorganisms.

Preparation of Schiff's Reagent

Schiff's reagent is used for the detection of aldehydes, most notably in the Periodic acid-Schiff
(PAS) stain to detect glycogen and other carbohydrates in tissues. New Fuchsin can be used
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as an alternative to basic fuchsin in its preparation.

Protocol:

Dissolution: Dissolve 1 gram of New Fuchsin in 200 mL of boiling distilled water. It is crucial
to remove the flask from the heat source before adding the dye.

o Cooling and Addition of Metabisulfite: Cool the solution to 50°C and then add 2 grams of
potassium metabisulfite (K2S205).

 Acidification: Allow the solution to cool to room temperature, then add 2 mL of concentrated
hydrochloric acid (HCI).

o Decolorization: Add 2 grams of activated charcoal and let the solution stand in the dark at
room temperature overnight.

« Filtration and Storage: Filter the solution through a Whatman No. 1 filter paper. The resulting
solution should be colorless to pale yellow. Store in a dark, airtight bottle at 4°C.

The following diagram illustrates the workflow for the preparation of Schiff's reagent.
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Preparation of Schiff's Reagent

Dissolve 1g New Fuchsin
in 200mL boiling dH20
Cool to 50°C

E’-\dd 2g Potassium Metabisulfite)
Gool to Room Temperatura
[Add 2mL conc. HCD

Add 2g Activated Charcoal

'

Incubate in Dark Overnight

Filter Solution
[Store at 4°C in a Dark Bottle]
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Ziehl-Neelsen Staining Protocol

Primary Stain | Flood with Carbol Fuchsin | Heat for 5 min

:

Rinse | Tap Water

l

Decolorize | Acid-Alcohol | Until smear is pink

:

Rinse | Tap Water

l

Counterstain | Methylene Blue | 1-2 min

:

Final Rinse | Tap Water

l

Air Dry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fuchsin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147725?utm_src=pdf-custom-synthesis
https://www.stainsfile.com/category/protocols/stain-type/gram/
https://www.chemimpex.com/products/38566
https://microbenotes.com/ziehl-neelsen-staining/
https://www.dalynn.com/dyn/ck_assets/files/tech/SC25.pdf
https://www.quora.com/What-is-Schiff-reagent-and-how-is-it-prepared-in-laboratory
https://www.benchchem.com/product/b147725#what-is-the-chemical-structure-of-new-fuchsin
https://www.benchchem.com/product/b147725#what-is-the-chemical-structure-of-new-fuchsin
https://www.benchchem.com/product/b147725#what-is-the-chemical-structure-of-new-fuchsin
https://www.benchchem.com/product/b147725#what-is-the-chemical-structure-of-new-fuchsin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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